N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)thiourea

• IUPAC Name: 1-(3-chlorophenyl)-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C15H15ClN2OS/c1-2-19-14-8-6-12(7-9-14)17-15(20)18-13-5-3-4-11(16)10-13/h3-10H,2H2,1H3,(H2,17,18,20)
• InChI Key: OBSUCDDEPISWJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN2OS
• Molecular Weight: 306.8 g/mol

Description

N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)thiourea, commonly known as CEP, is a chemical compound that has been extensively researched for its potential applications in various fields. CEP belongs to the family of thiourea derivatives and has been synthesized using various methods.

Scientific Research Applications

CEP has been extensively researched for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, CEP has been studied for its anticancer, antiviral, and antifungal activities. In agriculture, CEP has been studied for its potential as a plant growth regulator and as a herbicide. In environmental science, CEP has been studied for its ability to remove heavy metals from contaminated water.

Mechanism of Action

The mechanism of action of CEP is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In cancer cells, CEP has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication. In viruses, CEP has been shown to inhibit the activity of RNA-dependent RNA polymerase, an enzyme that is essential for viral replication. In fungi, CEP has been shown to inhibit the activity of chitin synthase, an enzyme that is involved in fungal cell wall synthesis.
Biochemical and Physiological Effects:
CEP has been shown to have various biochemical and physiological effects. In cancer cells, CEP has been shown to induce apoptosis, a process of programmed cell death. In viruses, CEP has been shown to reduce viral load and inhibit viral replication. In fungi, CEP has been shown to inhibit fungal growth and cell wall synthesis.

Advantages and Limitations for Lab Experiments

CEP has several advantages for lab experiments, including its ease of synthesis and its broad range of potential applications. However, CEP also has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for the research of CEP. One potential direction is the development of CEP-based anticancer drugs that are more effective and less toxic than current treatments. Another potential direction is the use of CEP as a plant growth regulator to increase crop yield and improve food security. Additionally, further research is needed to understand the mechanism of action of CEP and to explore its potential applications in other fields such as environmental science and materials science.
Conclusion:
In conclusion, CEP is a promising chemical compound that has been extensively researched for its potential applications in various fields. CEP can be synthesized using various methods and has been studied for its anticancer, antiviral, and antifungal activities. The mechanism of action of CEP is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. CEP has several advantages for lab experiments, but also has some limitations. There are several future directions for the research of CEP, including the development of CEP-based drugs and the use of CEP as a plant growth regulator.

Synthesis Methods

CEP can be synthesized using various methods, including the reaction of 3-chloroaniline with 4-ethoxybenzoyl isothiocyanate. The reaction is carried out in the presence of a base and an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography.